Cas no 2229617-48-3 (tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate
• CAS No: 2229617-48-3
• MF: C₁₆H₂₂F₂N₂O₂
• MW: 312.354891300201
• CID: 6452974
• PubChem ID: 165832628
• Update Time: 2025-10-22

tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate
• EN300-1888728
• tert-butyl 3-[difluoro(phenyl)methyl]piperazine-1-carboxylate
• 2229617-48-3

• Inchi： 1S/C16H22F2N2O2/c1-15(2,3)22-14(21)20-10-9-19-13(11-20)16(17,18)12-7-5-4-6-8-12/h4-8,13,19H,9-11H2,1-3H3
• InChI Key： UMHVLMJOPIXGDI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1CN(C(=O)OC(C)(C)C)CCN1)F

Computed Properties

• Exact Mass: 312.16493427g/mol
• Monoisotopic Mass: 312.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate

Comprehensive Guide to tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate (CAS No. 2229617-48-3)

tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate (CAS No. 2229617-48-3) is a specialized piperazine derivative with significant applications in pharmaceutical and chemical research. This compound features a unique difluoro(phenyl)methyl group attached to the piperazine ring, making it a valuable intermediate in drug discovery and development. Its tert-butyl carboxylate moiety enhances stability, facilitating its use in various synthetic pathways.

The growing interest in fluorinated compounds in medicinal chemistry has positioned tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate as a key player. Researchers are increasingly exploring its potential in designing CNS-targeting drugs, given the piperazine scaffold's prevalence in neuroactive pharmaceuticals. The difluoromethyl group offers metabolic stability, a feature highly sought after in modern drug design to improve pharmacokinetics.

From a synthetic chemistry perspective, this compound serves as a versatile building block for creating more complex molecular architectures. Its carbamate protection allows for selective deprotection strategies, enabling precise modifications during multi-step syntheses. The presence of both fluorine atoms and aromatic systems makes it particularly interesting for studying structure-activity relationships in drug candidates.

The pharmaceutical industry has shown particular interest in tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate due to its potential applications in developing GPCR modulators. Many current research projects focus on utilizing this compound in the synthesis of novel serotonin receptor ligands, which could lead to new treatments for neurological disorders. The compound's lipophilic character, imparted by the phenyl and tert-butyl groups, enhances membrane permeability - a crucial factor in CNS drug development.

Recent advancements in fluorine chemistry have further highlighted the importance of compounds like tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate. The strategic incorporation of fluorine atoms in drug molecules has become a standard approach to modulate bioavailability and target binding. This compound's difluoromethyl group serves as an excellent isostere for various functional groups, allowing medicinal chemists to fine-tune molecular properties.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods for synthesizing piperazine derivatives like this compound. The development of catalyst-free reactions and microwave-assisted synthesis techniques could potentially improve the production efficiency of tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate, making it more accessible for pharmaceutical applications.

The analytical characterization of tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the compound's structural integrity and purity, which are critical parameters for research applications. The 19F NMR spectrum is particularly valuable for analyzing the difluoromethyl group environment and confirming successful synthesis.

From a commercial perspective, the demand for specialty piperazine derivatives continues to grow, with tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate representing an important niche product. Suppliers are increasingly offering custom synthesis services for this compound, catering to the needs of pharmaceutical companies and research institutions engaged in drug discovery programs.

Future research directions for tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate may include exploration of its potential in proteolysis targeting chimera (PROTAC) development or as a component in bioconjugation strategies. The compound's versatile chemistry makes it suitable for various innovative applications in medicinal chemistry and chemical biology.

For researchers working with tert-butyl 3-difluoro(phenyl)methylpiperazine-1-carboxylate, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when handling this compound. Storage under inert atmosphere at low temperatures is recommended for long-term preservation of this valuable chemical intermediate.